Cas no 1214372-59-4 (5-Fluoro-2-(pyridin-3-yl)pyridine)

• Product Name: 5-Fluoro-2-(pyridin-3-yl)pyridine
• CAS No: 1214372-59-4
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 4925638
• Update Time: 2025-05-24

5-Fluoro-2-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyridin-3-yl)pyridine
• 5-fluoro-2-pyridin-3-ylpyridine
• 5-Fluoro-2-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H7FN2/c11-9-3-4-10(13-7-9)8-2-1-5-12-6-8/h1-7H
• InChI Key： ZNWGGQIBPOWQGZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Fluoro-2-(pyridin-3-yl)pyridine

Recent Advances in the Study of 5-Fluoro-2-(pyridin-3-yl)pyridine (CAS: 1214372-59-4) in Chemical Biology and Pharmaceutical Research

The compound 5-Fluoro-2-(pyridin-3-yl)pyridine (CAS: 1214372-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyridine ring substituted with a fluorine atom and an additional pyridinyl moiety, exhibits promising biological activity, particularly in the context of kinase inhibition and targeted drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules and its direct pharmacological effects.

One of the most notable advancements in the study of 5-Fluoro-2-(pyridin-3-yl)pyridine is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as c-Met and ALK, which are known to be involved in tumor progression and resistance mechanisms. The fluorine substitution at the 5-position has been shown to enhance binding affinity and selectivity, making it a valuable scaffold for further optimization.

In addition to its role in kinase inhibition, 5-Fluoro-2-(pyridin-3-yl)pyridine has been investigated for its potential in antimicrobial and antiviral therapies. Recent in vitro studies have revealed that certain derivatives of this compound display significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall synthesis and disruption of essential enzymatic processes. Furthermore, preliminary data suggest that this compound may also exhibit antiviral properties, particularly against RNA viruses, by targeting viral replication machinery.

The synthetic accessibility of 5-Fluoro-2-(pyridin-3-yl)pyridine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, enabling more efficient large-scale production. For instance, a recent study published in the Journal of Medicinal Chemistry described a one-pot multicomponent reaction that significantly reduces the number of synthetic steps while maintaining high enantioselectivity. These advancements are critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 5-Fluoro-2-(pyridin-3-yl)pyridine-based therapeutics. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research aims to elucidate the compound's pharmacophore and identify modifications that could enhance its therapeutic index.

In conclusion, 5-Fluoro-2-(pyridin-3-yl)pyridine (CAS: 1214372-59-4) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span kinase inhibition, antimicrobial therapy, and antiviral research, with recent studies highlighting its potential for addressing unmet medical needs. Continued exploration of its biological activities and synthetic methodologies will undoubtedly contribute to the development of next-generation therapeutics. Future research should prioritize translational studies to bridge the gap between bench-side discoveries and clinical applications.